Cesium bromide
BrCs
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BrCs
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Detection of Nitrogen Gas
Scientific Field: Sensor Technology
Application Summary: Cesium lead bromide nanofibers (CsPbBr3 NFs) are fabricated and used in a sensor to effectively detect gaseous nitrogen.
Methods of Application: CsPbBr3 NFs are produced by attaching cesium lead bromide nanocrystals (CsPbBr3 NCs) on the surface of electrospun cellulose nanofibers (CNFs).
Results or Outcomes: Gaseous nitrogen is detected using the photoluminescence (PL) property of CsPbBr3 NFs, in which the PL intensity dramatically decreases under various flow rates.
Photovoltaic Applications
Scientific Field: Photovoltaics
Application Summary: Cesium lead bromide perovskite quantum dots (CsPbBr3 PQDs) are synthesized and characterized for their potential properties for photovoltaic and optoelectronic devices.
Methods of Application: The synthesis of CsPbBr3 PQDs is achieved through the hot injection method, which consists of the rapid injection of the precursor substances in a temperature range of 130 to 200 °C.
Results or Outcomes: The photocurrent was 0.196 mA cm −2 with fill factor (FF) and open-circuit voltage (Voc) values of 24.5% and 0.72 V, respectively.
Enhancement of Photoluminescence Quantum Yield
Scientific Field: Optoelectronics
Methods of Application: The synthesis of CsPbBr3 perovskite nanoparticles is optimized by varying the reaction time, the concentration of lead bromide, and the concentration of cesium oleate.
Results or Outcomes: The addition of CTAB has proven its efficiency in the formed CsPbBr3 nanoparticles by increasing their thermal stability and by enhancing their PLQY up to 75%.
Oxygen Sensing
Application Summary: Cesium lead bromide nanocrystals are synthesized, modified, and applied to oxygen sensing.
Near-Unity Photoluminescence Quantum Yield
Methods of Application: The synthesis of CsPbBr3 perovskite nanocubes is optimized by varying the reaction temperature and the suitable combination ratio of the perovskite constituting elements.
Results or Outcomes: The obtained CsPbBr3 nanocubes exhibit variable size (ranging from 6.7 ± 0.7 nm to 15.2 ± 1.2 nm), PL maxima between 505 and 517 nm, and near-unity PLQY with a narrow emission profile (fwhm of 17–19 nm).
Structural, Electronic and Optical Properties
Scientific Field: Material Science
Application Summary: The two-dimensional counterpart of cesium lead bromide perovskites has been studied for its structural, electronic and optical properties, in conjunction with their three-dimensional structure.
Cesium bromide (CsBr) is an ionic compound formed between cesium (Cs) and bromine (Br) with the chemical formula CsBr []. It is a white or transparent crystalline solid at room temperature []. Cesium bromide is naturally occurring in very small quantities in minerals like pollucite. However, its significance lies in its synthesized form for various scientific applications [].
Molecular Structure Analysis
Cesium bromide adopts a cubic CsCl crystal structure in its bulk form []. This structure features cesium cations (Cs+) occupying the center of a cube, with bromide anions (Br-) positioned at each corner []. The large size of the Cs+ ion allows for all eight corners of the cube to be occupied by Br- ions, maximizing electrostatic attraction and leading to a stable structure. Interestingly, when CsBr is deposited as a thin film on certain substrates like mica or NaCl, the crystal structure transforms to the rocksalt (NaCl) type []. This change is attributed to the influence of the substrate on the arrangement of ions in the thin film.
Chemical Reactions Analysis
Synthesis
Cesium bromide can be synthesized through various methods, including the reaction of cesium carbonate (Cs2CO3) with hydrobromic acid (HBr) [].
Other Reactions
CsBr can undergo a double displacement reaction with other metal halides. For instance, it reacts with silver nitrate (AgNO3) to form silver bromide (AgBr) precipitate and cesium nitrate (CsNO3) in solution [].
Cesium bromide can also decompose upon exposure to high temperatures, although its high melting point makes this a less common reaction [].
Physical And Chemical Properties Analysis
UNII
GHS Hazard Statements
Reported as not meeting GHS hazard criteria by 26 of 71 companies. For more detailed information, please visit ECHA C&L website;
Of the 4 notification(s) provided by 45 of 71 companies with hazard statement code(s):;
H302 (11.11%): Harmful if swallowed [Warning Acute toxicity, oral];
H315 (86.67%): Causes skin irritation [Warning Skin corrosion/irritation];
H319 (86.67%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
H335 (86.67%): May cause respiratory irritation [Warning Specific target organ toxicity, single exposure;
Respiratory tract irritation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.
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